2-Benzamido-5-chlorobenzoic acid
Overview
Description
2-Benzamido-5-chlorobenzoic acid is a chemical compound with the molecular formula C14H10ClNO3 . It is used in various research and industrial applications .
Synthesis Analysis
The synthesis of 2-Benzamido-5-chlorobenzoic acid involves the condensation of 2-amino-5-chlorobenzoic acid with benzoyl chloride . This reaction was monitored by thin layer chromatographic analysis . Another method involves the monobromination reaction of 2-chlorobenzoic acid in an NBS/sulfuric acid system .Molecular Structure Analysis
The molecular structure of 2-Benzamido-5-chlorobenzoic acid consists of a benzene ring attached to an amide and a carboxylic acid group . The molecular weight of this compound is 275.69 .Scientific Research Applications
Synthesis and Biomedical Applications
2-Benzamido-5-chlorobenzoic acid has been utilized in the synthesis of various compounds with significant biological activities. Vachala, Srinivasan, and Prakash (2011) synthesized fused pyrimidine derivatives using 2-benzamido-5-chlorobenzoic acid, which exhibited notable anti-inflammatory, antiproliferative, and antimicrobial properties. These derivatives were particularly effective against certain inflammation and cell proliferation, suggesting potential applications in pharmaceuticals and medicinal chemistry (Vachala, Srinivasan, & Prakash, 2011).
Thermodynamic Studies
Reschke et al. (2016) conducted a thermodynamic study of benzoic acid and chlorobenzoic acids, including derivatives like 2-Benzamido-5-chlorobenzoic acid. Their research focused on the phase behavior of these compounds, providing critical data for process design in pharmaceutical research (Reschke, Zherikova, Verevkin, & Held, 2016).
Solidification and Thermodynamic Functions
Singh et al. (2009) investigated the solidification behavior of the benzamide and o-chlorobenzoic acid system, contributing to an understanding of the thermodynamic properties and crystallization behavior of 2-Benzamido-5-chlorobenzoic acid and related compounds (Singh, Agrawal, Gupta, & Das, 2009).
Environmental Fate of Chlorinated Compounds
Becker, Stahl, and Rittmann (1999) explored the biotransformation of chlorophenol compounds, including those related to 2-Benzamido-5-chlorobenzoic acid, in a methanogenic sediment community. Their study provides insights into the environmental fate and transformation of chlorinated pollutants, including the role of microbial communities in these processes (Becker, Stahl, & Rittmann, 1999).
Electrochemical Advanced Oxidation
M'hemdi et al. (2013) investigated the electrochemical advanced oxidation of 2-chlorobenzoic acid using different anodes. This research is relevant for understanding the degradation and treatment of water pollutants related to 2-Benzamido-5-chlorobenzoic acid (M'hemdi, Oturan, Oturan, Abdelhédi, & Ammar, 2013).
Future Directions
properties
IUPAC Name |
2-benzamido-5-chlorobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClNO3/c15-10-6-7-12(11(8-10)14(18)19)16-13(17)9-4-2-1-3-5-9/h1-8H,(H,16,17)(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YNLZRYPBTGDJIE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)Cl)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90424216 |
Source
|
| Record name | 2-benzamido-5-chlorobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90424216 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Benzamido-5-chlorobenzoic acid | |
CAS RN |
19407-45-5 |
Source
|
| Record name | 2-(Benzoylamino)-5-chlorobenzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=19407-45-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-benzamido-5-chlorobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90424216 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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